1-Benzyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C18H14N4O2/c19-16(23)14-10-13-17(22(14)11-12-6-2-1-3-7-12)20-15-8-4-5-9-21(15)18(13)24/h1-10H,11H2,(H2,19,23)
• InChI Key: AVZXOBFBHQKZAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=CC3=C2N=C4C=CC=CN4C3=O)C(=O)N
• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol

Description

1-Benzyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a chemical compound that belongs to the class of pyrido[1,2-a]pyrrolo[2,3-d]pyrimidines. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological studies.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 1-Benzyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide have demonstrated promising antimicrobial activity. A study by Kolisnyk et al. (2015) synthesized novel derivatives of this compound and found them to be more active than reference drugs against certain strains of microorganisms, including Proteus vulgaris and Pseudomonas aeruginosa. One particular derivative exhibited moderate inhibitory effects on all test strains, including Bacillus subtilis and Candida albicans fungi, surpassing the activity of reference drugs like streptomycin and metronidazole (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Synthesis and Analgesic Properties

In another study, Ukrainets et al. (2015) explored the methylation of the pyridine moiety in N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, aiming to enhance their analgesic properties. This chemical modification led to increased biological activity in para-substituted derivatives, with one compound surpassing the analgesic effects of drugs like Piroxicam and Nabumetone (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Antifungal Activity

Research by Konno et al. (1989) on derivatives of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine showed significant antifungal activities. They synthesized a series of compounds and evaluated their effects against fungal strains like Piricularia oryzae, with notable preventive effects on Rice blast, Sheath blight, and Cucumber powdery mildew (Konno, Tsunoda, Watanabe, Yamanaka, Fujita, Ohtsuka, & Asano, 1989).

Antihypertensive Activity

A study by Rana et al. (2004) investigated the antihypertensive activity of various dihydropyrimidines, which share structural similarities with the compound . Their synthesized compounds showed new results regarding the structure-activity relationship, suggesting potential applications in developing antihypertensive drugs (Rana, Kaur, & Kumar, 2004).

Antiviral Study

Balaraman et al. (2018) conducted a synthesis and antiviral study on novel benzamide derivatives structurally related to this compound. Their findings showed enhanced antiviral activity against the Newcastle disease virus, with certain compounds displaying significantly higher activity than the commercial drug Pemetrexed (Balaraman, Nayak, Subbiah, & Elango, 2018).